Cas no 379711-94-1 ((1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride)

(1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride structure
379711-94-1 structure
Product Name:(1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
CAS No:379711-94-1
MF:C10H16ClNO
MW:201.693141937256
MDL:MFCD12910568
CID:836525
PubChem ID:53484770
Update Time:2024-11-01

(1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride
    • (R)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE-HCl
    • (1R)-1-(4-methoxyphenyl)propan-1-amine,hydrochloride
    • (R)-1-(4-Methoxyphenyl)propan-1-aminehydrochloride
    • [(1R)-1-(4-methoxyphenyl)propyl]amine hydrochloride
    • CS-0363144
    • (1R)-1-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1)
    • AKOS015923135
    • Y10277
    • (1R)-1-(4-methoxyphenyl)propan-1-amine hydrochloride
    • DTXSID30704206
    • 379711-94-1
    • A873967
    • AKOS015968857
    • (1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
    • (R)-1-(4-Methoxyphenyl)propan-1-amine HCl
    • DS-018854
    • MDL: MFCD12910568
    • Inchi: 1S/C10H15NO.ClH/c1-3-10(11)8-4-6-9(12-2)7-5-8;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m1./s1
    • InChI Key: MEPAINWSSZGNKL-HNCPQSOCSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1)[C@@H](CC)N

Computed Properties

  • Exact Mass: 201.09200
  • Monoisotopic Mass: 201.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.60730

(1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride Pricemore >>

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